Cas no 5382-77-4 (Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate)

• Product Name: Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate
• CAS No: 5382-77-4
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• MDL: MFCD01853862
• CID: 829487
• PubChem ID: 239606
• Update Time: 2025-10-28

Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl tetrahydropyran-4,4-dicarboxylate
• DIETHYL 4,4-TETRAHYDROPYRAN DICARBOXYLATE
• diethyl oxane-4,4-dicarboxylate
• 4,4-Bis(ethoxycarbonyl)tetrahydropyran
• diethyl tetrahydro-4H-pyran-4,4-dicarboxylate
• ILUMJWCFQOFDMA-UHFFFAOYSA
• tetrahydro-4H-pyran-4,4-dicarboxylic acid,diethyl ester
• Tetrahydro-pyran-4,4-dicarbonsaeure-diaethylester
• tetrahydropyran-4,4-dicarboxylic acid diethyl ester
• Diethyl dihydro-2H-pyran-4,4(3H)-dicarboxylate
• STK801789
• F74844
• DB-032195
• NSC44889
• SCHEMBL942419
• NSC-44889
• 4H-Pyran-4,4-dicarboxylic acid, tetrahydro-, diethyl ester
• Diethyl tetrahydro-2H-pyran-4,4-dicarboxylate
• tetrahydro-pyran-4,4-dicarboxylic acid diethyl ester
• BBL010913
• 4,4-DIETHYL OXANE-4,4-DICARBOXYLATE
• ILUMJWCFQOFDMA-UHFFFAOYSA-N
• VS-02746
• 5382-77-4
• DTXSID10286338
• ILUMJWCFQOFDMA-UHFFFAOYSA-
• AKOS005622597
• InChI=1/C11H18O5/c1-3-15-9(12)11(10(13)16-4-2)5-7-14-8-6-11/h3-8H2,1-2H3
• CS-0322960
• MFCD01853862
• Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate

• MDL： MFCD01853862
• Inchi： 1S/C11H18O5/c1-3-15-9(12)11(10(13)16-4-2)5-7-14-8-6-11/h3-8H2,1-2H3
• InChI Key： ILUMJWCFQOFDMA-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OCC)(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 230.11500
• Monoisotopic Mass: 230.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.127
• Boiling Point: 275.2°C at 760 mmHg
• Flash Point: 114.7°C
• Refractive Index: 1.458
• PSA: 61.83000
• LogP: 0.90940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate

Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate (CAS No. 5382-77-4): An Overview of Its Structure, Properties, and Applications

Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate (CAS No. 5382-77-4) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its tetrahydro-pyran ring and diethyl carboxylate groups, which contribute to its chemical stability and reactivity. In this article, we will delve into the structural features, physical and chemical properties, synthesis methods, and potential applications of Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate.

Structural Features:

The molecular formula of Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate is C₁₀H₁₆O₆, with a molecular weight of approximately 220.23 g/mol. The compound consists of a tetrahydro-pyran ring (C₆H₁₀O) fused to two diethyl carboxylate groups (C₂H₅OOC). The tetrahydro-pyran ring is a six-membered cyclic ether that provides structural rigidity and stability to the molecule. The diethyl carboxylate groups are ester functionalities that can undergo various chemical reactions, making the compound useful in synthetic chemistry.

Physical and Chemical Properties:

Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate is a colorless to pale yellow liquid at room temperature. It has a boiling point of around 250°C and a melting point of approximately -30°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its low water solubility makes it suitable for use in organic synthesis and pharmaceutical applications where aqueous interference is undesirable.

The compound exhibits good thermal stability and can be stored at room temperature without significant degradation. However, it is sensitive to strong acids and bases, which can hydrolyze the ester groups to form the corresponding carboxylic acids. This property can be exploited in controlled-release drug delivery systems where the release of active compounds can be triggered by pH changes in the environment.

Synthesis Methods:

The synthesis of Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate can be achieved through several routes. One common method involves the reaction of tetrahydrofuran with diethyl chloroformate in the presence of a base such as sodium hydride or potassium tert-butoxide. The reaction proceeds via nucleophilic substitution to form the desired product:

C6H10O + 2 ClCOOC2H5 → C10H16O6

An alternative synthetic route involves the ring-opening polymerization of tetrahydrofuran followed by esterification with ethanol under acidic conditions. This method provides a high yield and purity of the final product:

(C6 sub>H< sub>10  sub>O)< sub>n  sub>+ n HOOCCH< sub >2 CH < sub >3  sub >→ n C < sub >10 H < sub >16 O < sub >6  sub >

Potential Applications:

Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate has found applications in various fields due to its unique chemical properties. In organic synthesis, it serves as an important building block for the preparation of more complex molecules. Its tetrahydro-pyran ring provides a rigid scaffold that can be functionalized through various chemical reactions, making it useful in the synthesis of natural products and pharmaceutical intermediates.

In pharmaceutical research, Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate has shown promise as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The ester groups in this compound can be designed to release active drugs under specific conditions, such as pH changes or enzymatic activity. This approach has been explored for improving drug delivery and reducing side effects.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate as a prodrug moiety for antiviral agents. The researchers demonstrated that by attaching this moiety to antiviral drugs, they could enhance their oral bioavailability and reduce toxicity. This finding opens up new avenues for developing more effective antiviral therapies.

In addition to its pharmaceutical applications, Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate has been used in polymer science for the synthesis of functional polymers with controlled architectures. The rigid tetrahydro-pyran ring can impart mechanical strength and thermal stability to polymers, making them suitable for use in coatings, adhesives, and other industrial applications.

Safety Considerations:

Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate is generally considered safe when handled properly under laboratory conditions. However, like many organic compounds, it should be stored away from strong acids and bases to prevent hydrolysis. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to avoid skin contact and inhalation.

In conclusion, Diethyl Tetrahydro-4H-pyran-4,4-dicarboxylate (CAS No. 5382-77-4) is a valuable compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique structure and properties make it an important building block for synthetic chemistry and a promising candidate for drug delivery systems. Ongoing research continues to explore new uses for this compound, further expanding its potential impact on various scientific fields.